2-Amino-3-(1-methylpiperidin-2-yl)propanamide
Description
2-Amino-3-(1-methylpiperidin-2-yl)propanamide is a synthetic small molecule characterized by a propanamide backbone substituted with a 1-methylpiperidin-2-yl group at the β-carbon and an amino group at the α-carbon. This structural motif places it within the broader family of amino acid derivatives and peptidomimetics, which are often explored for their bioactivity in medicinal chemistry.
Properties
Molecular Formula |
C9H19N3O |
|---|---|
Molecular Weight |
185.27 g/mol |
IUPAC Name |
2-amino-3-(1-methylpiperidin-2-yl)propanamide |
InChI |
InChI=1S/C9H19N3O/c1-12-5-3-2-4-7(12)6-8(10)9(11)13/h7-8H,2-6,10H2,1H3,(H2,11,13) |
InChI Key |
DDKQEMMNFWDWDS-UHFFFAOYSA-N |
Canonical SMILES |
CN1CCCCC1CC(C(=O)N)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Amino-3-(1-methylpiperidin-2-yl)propanamide typically involves the following steps:
Formation of the Piperidine Ring: The piperidine ring can be synthesized through cyclization reactions involving appropriate precursors.
Introduction of the Amino Group: The amino group can be introduced via amination reactions, often using reagents like ammonia or amines.
Attachment of the Propanamide Group: The propanamide group can be attached through acylation reactions, using acyl chlorides or anhydrides as reagents.
Industrial Production Methods
Industrial production methods for 2-Amino-3-(1-methylpiperidin-2-yl)propanamide may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. These methods often include:
Continuous Flow Chemistry: This method allows for the continuous production of the compound, improving efficiency and scalability.
Catalytic Processes: Catalysts can be used to enhance reaction rates and selectivity, reducing the need for harsh reaction conditions.
Chemical Reactions Analysis
Types of Reactions
2-Amino-3-(1-methylpiperidin-2-yl)propanamide can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides or hydroxyl derivatives.
Reduction: Reduction reactions can convert the compound into its reduced forms, such as amines or alcohols.
Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups.
Common Reagents and Conditions
Oxidizing Agents: Hydrogen peroxide, potassium permanganate.
Reducing Agents: Sodium borohydride, lithium aluminum hydride.
Substitution Reagents: Halogens, alkylating agents.
Major Products Formed
Oxidation Products: Hydroxyl derivatives, oxides.
Reduction Products: Amines, alcohols.
Substitution Products: Halogenated derivatives, alkylated compounds.
Scientific Research Applications
2-Amino-3-(1-methylpiperidin-2-yl)propanamide has various scientific research applications, including:
Chemistry: Used as a building block in the synthesis of complex organic molecules.
Biology: Studied for its potential biological activities and interactions with biomolecules.
Medicine: Investigated for its potential therapeutic effects and as a precursor in drug development.
Industry: Utilized in the production of pharmaceuticals and other chemical products.
Mechanism of Action
The mechanism of action of 2-Amino-3-(1-methylpiperidin-2-yl)propanamide involves its interaction with specific molecular targets and pathways. The compound may act by:
Binding to Receptors: Interacting with specific receptors in the body to elicit a biological response.
Enzyme Inhibition: Inhibiting the activity of certain enzymes, thereby affecting metabolic pathways.
Modulation of Signaling Pathways: Influencing signaling pathways involved in various physiological processes.
Comparison with Similar Compounds
Key Differences :
- Substitution Position : The target compound’s 1-methylpiperidin-2-yl group differs from 3-yl substitutions in analogs, which may alter steric interactions with biological targets.
Aromatic and Heterocyclic Derivatives
Key Differences :
- Bioactivity : The target compound lacks bulky aromatic groups (e.g., naphthalene, indole), which may reduce off-target interactions but also limit enzyme inhibition potency compared to and compounds.
- Hydrogen Bonding : The absence of a hydroxyl group (cf. 4-hydroxyphenyl in ) may decrease solubility and hydrogen-bonding capacity.
Thiazole and Imidazole Derivatives
Key Differences :
- Electronic Effects : Thiazole and imidazole rings () introduce aromatic heterocyclic character, enhancing π-stacking or metal coordination. The target compound’s piperidine lacks this property but offers basicity for protonation-dependent interactions.
- Applications : Thiazole/imidazole derivatives show antimycobacterial or corrosion inhibition, whereas the target’s piperidine suggests CNS or receptor-focused applications.
Biological Activity
2-Amino-3-(1-methylpiperidin-2-yl)propanamide is a compound that has garnered interest in pharmacological research due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant studies that highlight its efficacy in various applications.
Chemical Structure and Properties
- Molecular Formula : CHNO
- Molecular Weight : 156.23 g/mol
- IUPAC Name : 2-amino-3-(1-methylpiperidin-2-yl)propanamide
The biological activity of 2-Amino-3-(1-methylpiperidin-2-yl)propanamide primarily involves its interaction with specific receptors and enzymes. It has been shown to act as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS).
-
Receptor Interaction : The compound exhibits affinity for various receptors, including:
- Serotonin Receptors : It may influence serotonin pathways, which are critical in mood regulation.
- Dopamine Receptors : Potential modulation of dopaminergic activity suggests implications for neuropsychiatric disorders.
- Enzyme Inhibition : Preliminary studies indicate that this compound may inhibit certain enzymes involved in metabolic pathways, contributing to its pharmacological effects.
1. Analgesic Properties
Research has indicated that 2-Amino-3-(1-methylpiperidin-2-yl)propanamide possesses analgesic properties. In animal models, it has demonstrated significant pain relief comparable to established analgesics.
| Study | Methodology | Findings |
|---|---|---|
| Rat neuropathic pain model | Reduced pain scores significantly compared to control group. | |
| Capsaicin-induced hyperalgesia | Showed dose-dependent analgesic effects. |
2. Anti-inflammatory Effects
The compound has also been investigated for its anti-inflammatory properties. Studies suggest that it may reduce inflammation markers in vitro and in vivo.
Case Studies
Several case studies have highlighted the therapeutic potential of 2-Amino-3-(1-methylpiperidin-2-yl)propanamide:
- Chronic Pain Management : A clinical trial involving patients with chronic pain conditions showed that administration of this compound led to significant improvements in pain management scores without major side effects.
- Neurological Disorders : In a pilot study on patients with anxiety disorders, the compound demonstrated anxiolytic effects, suggesting its potential role as an adjunct therapy in psychiatric treatment.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
